Cas no 103344-04-3 (Benzo[g]phthalazine-1,4-diamine,N1,N4-bis(3-methoxypropyl)-)

• Product Name: Benzo[g]phthalazine-1,4-diamine,N1,N4-bis(3-methoxypropyl)-
• CAS No: 103344-04-3
• MF: C₂₀H₂₆N₄O₂
• MW: 354.446044445038
• CID: 164890
• PubChem ID: 124215
• Update Time: 2025-04-19

Benzo[g]phthalazine-1,4-diamine,N1,N4-bis(3-methoxypropyl)- Chemical and Physical Properties

Names and Identifiers

• Benzo[g]phthalazine-1,4-diamine,N1,N4-bis(3-methoxypropyl)-
• 1,4-bis(methoxypropylamino)benzophthalazine
• 1-N,4-N-bis(1-methoxypropyl)benzo[f]phthalazine-1,4-diamine
• 1,4-bis-(3'-methoxypropylamino)-benzo(g)phthalazine
• ACMC-1CGL1
• AG-D-14030
• Benzo[g]phthalazine-1,4-diamine,N,N'-bis(3-methoxypropyl)- (9CI)
• CTK4A2014
• Benzo(g)phthalazine-1,4-diamine, N,N'-bis(3-methoxypropyl)-
• CHEMBL352804
• 103344-04-3
• 1-N,4-N-bis(3-methoxypropyl)benzo[g]phthalazine-1,4-diamine
• DTXSID80908333
• N~1~,N~4~-Bis(3-methoxypropyl)-2,3-dihydrobenzo[g]phthalazine-1,4-diimine
• 1,4-Bis(mpa)benzophthalazine

• Inchi： 1S/C20H26N4O2/c1-25-11-5-9-21-19-17-13-15-7-3-4-8-16(15)14-18(17)20(24-23-19)22-10-6-12-26-2/h3-4,7-8,13-14H,5-6,9-12H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key： DLAPFONDQGVHAL-UHFFFAOYSA-N
• SMILES： O(C)CCCNC1=C2C=C3C=CC=CC3=CC2=C(N=N1)NCCCOC

Computed Properties

• Exact Mass: 354.20578
• Monoisotopic Mass: 354.205576
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.3
• XLogP3: 3.1

Experimental Properties

• Density: 1.202
• Boiling Point: 630.5°Cat760mmHg
• Flash Point: 335.1°C
• Refractive Index: 1.658
• PSA: 68.3
• LogP: 3.21560